Ethyl Acrylate (Stabilized with 4-methoxyphenol)

• CAS No.: 140-88-5
• Product Name: Ethyl Acrylate (Stabilized with 4-methoxyphenol)
• Molecular Formula: CH2CHCOOC2H5; C5H8O2; C5H8O2
• Molecular Weight: 100.12 g/mol
• IUPAC Name: ethyl prop-2-enoate
• Standard InChI: InChI=1S/C5H8O2/c1-3-5(6)7-4-2/h3H,1,4H2,2H3
• Standard InChIKey: JIGUQPWFLRLWPJ-UHFFFAOYSA-N
• Impurities: Water: 0.05% by wt (max), acrylic acid: 0.005% by wt (max)
• SMILES: CCOC(=O)C=C
• Canonical SMILES: CCOC(=O)C=C
• Boiling Point: 211.6 °F at 760 mm Hg (NTP, 1992); 99.4 °C; 99 °C; 211°F
• Colorform: Colorless liquid; Clear liquid
• Density: 0.923 at 68 °F (USCG, 1999); d204 0.92; 0.9234 g/cu cm at 20 °C; Relative density (water = 1): 0.92; 0.916-0.919; 0.92
• Flash Point: 48 °F (NTP, 1992); 50 °F (10 °C) (open cup); 60 °F (open cup); 9 °C c.c.; 48°F
• Melting Point: -96.2 °F (NTP, 1992); -71.2 °C; Mp -71.2 °; -71.2°C; -71 °C; -96°F
• Physical Description: Ethyl acrylate, stabilized appears as a clear colorless liquid with an acrid odor. Flash point 60°F. May polymerize exothermically if heated or contaminated. If the polymerization takes place inside a container, the container may rupture violently. Auto ignition temperature 721°F (383°C) (NTP). Less dense than water. Vapors heavier than air. Used to make paints and plastics.; Liquid; COLOURLESS LIQUID WITH PUNGENT ODOUR.; Colourless mobile liquid; lachrymator/intense, harsh, fruity aroma; Colorless liquid with an acrid odor.
• Description: Ethyl acrylate, stabilized appears as a clear colorless liquid with an acrid odor. Flash point 60°F. May polymerize exothermically if heated or contaminated. If the polymerization takes place inside a container, the container may rupture violently. Auto ignition temperature 721°F (383°C) (NTP). Less dense than water. Vapors heavier than air. Used to make paints and plastics.; Exposure to ethyl acrylate is primarily occupational. Acute (short-term) exposure of workers to ethyl acrylate vapors has been reported to cause drowsiness, lethargy, headache, nausea, convulsions, and respiratory and gastrointestinal irritation. Noncancerous lesions and inflammation of the nasal mucosa and depressed body weight gain have been observed in rats and mice exposed by inhalation for a chronic (long-term) duration. Human studies on occupational exposure to ethyl acrylate/methyl methacrylate have suggested a relationship between exposure to the chemical(s) and colorectal cancer, but the evidence is conflicting and inconclusive. In a study by the National Toxicology Program (NTP), increased incidences of squamous cell papillomas and carcinomas of the forestomach were observed in rats and mice exposed via gavage (experimentally placing the chemical in the stomach). However, the NTP recently determined that these data were not relevant to human carcinogenicity and removed ethyl acrylate from its list of carcinogens. EPA has classified ethyl acrylate as a Group B2, probable human carcinogen, but has not developed a potency estimate to quantify risk by inhalation.; Ethyl acrylate is an enoate ester.
• Shelf Life: Easily polymerizes on standing; polymerization process speeded up by heat, light, and peroxides. If pure, the monomer can be stored below +10 °C without incurring polymerization.
• Solubility: 10 to 50 mg/mL at 70° F (NTP, 1992); 0.15 M; 15 mg/mL at 25 °C; Slightly soluble in dimethyl sulfoxide; soluble in chloroform; miscible in ethanol, ethyl ether; Soluble in alcohol and ether; 2% (wt/vol) in water at 20 °C; 1.5 parts by wt (of the formula wt)/100 parts by wt of water; In water, 15,000 mg/L at 25 °C (1.50 g/100 g); Solubility in water, g/100ml at 20 °C: 1.5; Soluble in ether and oils; Slightly soluble water; Soluble (in ethanol); 2%
• Synonyms: 2-Propenoic Acid Ethyl Ester; Acrylic Acid Ethyl Ester; 2-Hydroxyethyl Propenoate; 2-Propenoic Acid Ethyl Ester; Ethyl 2-Propenoate; Ethyl Acrylic Ester; Ethyl Propenoate; NSC 8263
• Vapor Density: 3.45 (NTP, 1992) (Relative to Air); 3.45 (Air = 1); Relative vapor density (air = 1): 3.45; 3.45
• Vapor Pressure: 29.3 mm Hg at 68 °F ; 40 mm Hg at 79° F (NTP, 1992); 38.60 mmHg; 38.6 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 3.9; 29 mmHg
• PubChem Compound: 8821
• Last Modified: Nov 11 2021